N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide

• IUPAC Name: N-(furan-2-ylmethyl)-N-(3-methylbutan-2-yl)-2-(oxan-4-yl)acetamide
• InChI: InChI=1S/C17H27NO3/c1-13(2)14(3)18(12-16-5-4-8-21-16)17(19)11-15-6-9-20-10-7-15/h4-5,8,13-15H,6-7,9-12H2,1-3H3
• InChI Key: IXNFDFIZVDXRDF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C)N(CC1=CC=CO1)C(=O)CC2CCOCC2
• Molecular Formula: C17H27NO3
• Molecular Weight: 293.4 g/mol

Description

N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide, also known as FTY720, is a synthetic compound that has been extensively studied for its potential therapeutic applications. FTY720 is a sphingosine-1-phosphate receptor modulator, which means that it acts on the sphingosine-1-phosphate receptor to regulate various physiological processes.

Mechanism of Action

N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide acts on the sphingosine-1-phosphate receptor to regulate various physiological processes. The sphingosine-1-phosphate receptor is involved in the regulation of lymphocyte trafficking, vascular permeability, and inflammation. N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide acts as an agonist of the sphingosine-1-phosphate receptor, which leads to the internalization and degradation of the receptor, resulting in the sequestration of lymphocytes in lymph nodes and preventing their migration to peripheral tissues.
Biochemical and Physiological Effects:
N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide has been shown to have various biochemical and physiological effects, including the regulation of immune cell trafficking, the reduction of inflammation, and the induction of apoptosis. N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide has been shown to reduce the number of circulating lymphocytes, which is thought to be the primary mechanism of action in multiple sclerosis. N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide has also been shown to reduce the permeability of the blood-brain barrier, which is thought to contribute to its therapeutic effects in multiple sclerosis.

Advantages and Limitations for Lab Experiments

N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide has several advantages for lab experiments, including its high purity, stability, and solubility in water. N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide is also relatively easy to synthesize, which makes it readily available for lab experiments. However, N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide has several limitations, including its potential toxicity and the need for specialized equipment and expertise to handle it safely.

Future Directions

There are several future directions for the study of N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide, including the development of new analogs with improved pharmacological properties, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its mechanism of action at the molecular level. N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide has shown promise as a therapeutic agent in various diseases, and further research is needed to fully understand its potential.

Scientific Research Applications

N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide has been extensively studied for its potential therapeutic applications in various diseases, including multiple sclerosis, cancer, and transplant rejection. In multiple sclerosis, N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide has been shown to reduce the frequency and severity of relapses and slow down the progression of the disease. In cancer, N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide has been shown to induce apoptosis and inhibit tumor growth. In transplant rejection, N-(1,2-dimethylpropyl)-N-(2-furylmethyl)-2-(tetrahydro-2H-pyran-4-yl)acetamide has been shown to prevent the rejection of transplanted organs.